Cas no 101554-76-1 (Epsilon-maleimidocaproic Acid-(2-nitro-4-sulfo)-phenyl Ester Sodium Salt)

• Product Name: Epsilon-maleimidocaproic Acid-(2-nitro-4-sulfo)-phenyl Ester Sodium Salt
• CAS No: 101554-76-1
• Molecular Formula: C₁₆H₁₆N₂O₉S^.Na+
• Molecular Weight: 435.36104
• MDL: MFCD00236937
• CID: 170999
• PubChem ID: 13854811

Epsilon-maleimidocaproic Acid-(2-nitro-4-sulfo)-phenyl Ester Sodium Salt Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanoicacid, 2,5-dihydro-2,5-dioxo-, 2-nitro-4-sulfophenyl ester, sodium salt (1:1)
• epsilon-N-Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester sodium salt
• sodium,4-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-3-nitrobenzenesulfonic acid
• ε-Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester · sodium salt
• Mal-sac-hnsa
• N-Maleimido-6-aminocaproyl 1-hydroxy-2-nitro-4-benzenesulfonic acid ester
• ε-N-Maleimidocaproic Acid(2-Nitro-4-sulfo)phenyl Sodium Salt
• e-MaleiMidocaproic acid-(2-nitro-4-sulfo)-phenyl ester · sodiuM salt
• Epsilon-maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester sodium salt
• å-N-Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester·sodium salt
• Benzenesulfonic acid, 4-((6-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-o xohexyl)oxy)-3-nitro-, sodium salt
• epsilon-Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester . sodium salt
• MFCD00236937
• Sodium 4-((6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoyl)oxy)-3-nitrobenzenesulfonate
• 1H-pyrrole-1-hexanoic acid, 2,5-dihydro-2,5-dioxo-, 2-nitro-4-sulfophenyl ester, sodium salt (1:1)
• Sodium4-((6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoyl)oxy)-3-nitrobenzenesulfonate
• sodium 4-(6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoyloxy)-3-nitrobenzenesulfonate
• -Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester sodium salt
• sodium;4-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-3-nitrobenzenesulfonate
• SCHEMBL1000244
• J-000429
• e-Maleimidocaproic acid-(2-nitro-4-sulfo)-phenyl ester sodium salt
• 101554-76-1

• MDL： MFCD00236937
• InChIKey： FRUFOUVTWCKBKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16N2O9S.Na/c19-14-7-8-15(20)17(14)9-3-1-2-4-16(21)27-13-6-5-11(28(24,25)26)10-12(13)18(22)23;/h5-8,10H,1-4,9H2,(H,24,25,26);/q;+1
• SMILES： [Na+].O=C(OC1C=CC(S(=O)(O)=O)=CC=1[N+]([O-])=O)CCCCCN1C(=O)C=CC1=O

Computed Properties

• Exact Mass: 434.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 435.04742
• Heavy Atom Count: 29
• Complexity: 760
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 1
• Topological Polar Surface Area: 172

Experimental Properties

• LogP: 2.43160
• PSA: 175.08000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters